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Compound of Interest

Compound Name: 4-Aminooxane-4-carbonitrile

Cat. No.: B112695 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide outlines a comprehensive approach to determining the solubility of the

novel compound 4-Aminooxane-4-carbonitrile. Due to the absence of publicly available

quantitative solubility data for this specific molecule, this document provides a framework of

established experimental protocols. These methodologies will enable researchers to generate

reliable solubility profiles in various solvents, a critical step in early-stage drug development

and chemical process design.

Introduction to Solubility Profiling
The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its

bioavailability and developability. A thorough understanding of a compound's solubility in

different solvent systems is essential for designing appropriate formulations, purification

strategies, and analytical methods. 4-Aminooxane-4-carbonitrile, with its distinct structural

features including an amino group, a nitrile group, and an oxane ring, is expected to exhibit a

varied solubility profile. The general principle of "like dissolves like" suggests that its polarity will

play a significant role in its solubility in aqueous and organic solvents.[1][2]

Quantitative Solubility Data
As of the date of this guide, specific quantitative solubility data for 4-Aminooxane-4-
carbonitrile in common solvents has not been reported in publicly accessible literature. To
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facilitate research and development, it is recommended that this data be generated

experimentally. The following table provides a template for recording such data.

Table 1: Solubility of 4-Aminooxane-4-carbonitrile in Various Solvents

Solvent
Temperature
(°C)

Solubility (
g/100 mL)

Molar
Solubility
(mol/L)

Method

Water 25
Data to be
determined

Data to be
determined

Gravimetric

Ethanol 25
Data to be

determined

Data to be

determined
Gravimetric

Methanol 25
Data to be

determined

Data to be

determined
Gravimetric

Acetone 25
Data to be

determined

Data to be

determined
Gravimetric

Dichloromethane 25
Data to be

determined

Data to be

determined
Gravimetric

Ethyl Acetate 25
Data to be

determined

Data to be

determined
Gravimetric

Hexane 25
Data to be

determined

Data to be

determined
Gravimetric

5% HCl (aq) 25
Data to be

determined

Data to be

determined
Gravimetric

| 5% NaOH (aq) | 25 | Data to be determined | Data to be determined | Gravimetric |

Experimental Protocols for Solubility Determination
The following protocols describe standard methods for determining both qualitative and

quantitative solubility.
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Qualitative Solubility Assessment
This initial screening provides a rapid assessment of solubility in a range of solvents.

Objective: To classify the compound as soluble, partially soluble, or insoluble in various

solvents.

Materials:

4-Aminooxane-4-carbonitrile

Small test tubes

Vortex mixer

Spatula

Selection of solvents (e.g., water, ethanol, hexane, 5% HCl, 5% NaOH)

Procedure:

Place approximately 25 mg of 4-Aminooxane-4-carbonitrile into a small test tube.[3]

Add 0.75 mL of the selected solvent in small portions.[3]

After each addition, shake the test tube vigorously for 60 seconds.[1]

Visually inspect the solution. If the solid completely dissolves, it is considered soluble. If

some solid remains, it is partially soluble or insoluble.[1]

If the compound is soluble in water, test the pH of the solution using litmus paper to

determine if it is acidic or basic.[4][5]

Quantitative Solubility Determination (Gravimetric
Method)
This method provides precise, quantitative solubility data.
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Objective: To determine the exact concentration of a saturated solution of 4-Aminooxane-4-
carbonitrile in a given solvent at a specific temperature.

Materials:

4-Aminooxane-4-carbonitrile

Scintillation vials or screw-capped vials

Constant temperature bath with shaker/rotator

Analytical balance

Pipettes

Evaporating dish or pre-weighed vial

Procedure:

Add an excess amount of 4-Aminooxane-4-carbonitrile to a vial containing a known

volume of the solvent (e.g., 5 mL). This ensures that a saturated solution is formed.[5]

Seal the vial tightly to prevent solvent evaporation.[5]

Place the vial in a constant temperature shaker bath (e.g., at 25°C) and agitate for a

sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

After equilibration, allow the vial to stand undisturbed in the temperature bath until the

excess solid has settled.[5]

Carefully withdraw a known volume of the clear supernatant using a pre-heated or pre-

cooled pipette to avoid temperature-induced precipitation.[5]

Transfer the supernatant to a pre-weighed evaporating dish or vial.

Evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a

temperature that does not degrade the compound.
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Once the solvent is fully evaporated, weigh the dish or vial containing the dried solute.

Calculate the solubility based on the mass of the dissolved solid and the volume of the

supernatant taken.

Workflow for Solubility Profiling
The following diagram illustrates a logical workflow for the comprehensive solubility

assessment of a novel compound like 4-Aminooxane-4-carbonitrile.
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Caption: Workflow for determining the solubility profile of a new chemical entity.
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Conclusion
While direct solubility data for 4-Aminooxane-4-carbonitrile is not currently available, this

guide provides the necessary experimental framework for its determination. By following the

outlined qualitative and quantitative protocols, researchers can generate a robust solubility

profile. This data is indispensable for advancing the study of 4-Aminooxane-4-carbonitrile in

pharmaceutical and chemical research, enabling informed decisions regarding its formulation,

purification, and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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